N-(1-cyanocycloheptyl)-2-{4-[(4-methylpiperazin-1-yl)sulfonyl]piperazin-1-yl}acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-[4-(4-methylpiperazin-1-yl)sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C19H34N6O3S/c1-22-8-12-24(13-9-22)29(27,28)25-14-10-23(11-15-25)16-18(26)21-19(17-20)6-4-2-3-5-7-19/h2-16H2,1H3,(H,21,26)
• InChI Key: NMTRMKHAHKUFHA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3(CCCCCC3)C#N
• Molecular Formula: C19H34N6O3S
• Molecular Weight: 426.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cycloheptyl group might be introduced using a cycloaddition reaction, the nitrile group could be added using a cyanation reaction, and the piperazine rings could be formed using a cyclization reaction. The sulfonyl group and the acetamide group could be introduced using substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The cycloheptyl ring would introduce some rigidity into the structure, while the piperazine rings could potentially form hydrogen bonds with other molecules. The nitrile, sulfonyl, and acetamide groups would all contribute to the polarity of the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the nitrile group could be hydrolyzed to form a carboxylic acid, the sulfonyl group could participate in substitution reactions, and the piperazine rings could react with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar nitrile, sulfonyl, and acetamide groups would likely make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on factors like the size and shape of the molecule and the types of intermolecular forces present.

Future Directions

The study and application of this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. Potential applications could be in the field of medicinal chemistry, where it could serve as a lead compound for the development of new drugs.